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Compound of Interest

Compound Name: Aluminum bromide

Cat. No.: B048194

This guide provides detailed protocols and answers to frequently asked questions regarding
the safe handling and disposal of aluminum bromide (AlIBrs) waste. Researchers, scientists,
and drug development professionals should consult this information to ensure safe laboratory
practices.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with aluminum bromide waste?

Al: Aluminum bromide is a corrosive solid that reacts violently with moisture.[1][2] The
primary hazards are:

 Violent reaction with water: It reacts exothermically with water, including moisture in the air,
to produce hydrogen bromide (HBr) gas, which is toxic and corrosive.[3][4][5][6] This reaction
can cause splattering and release of acidic fumes.

o Corrosivity: Aluminum bromide and the resulting HBr are corrosive and can cause severe
chemical burns to the skin, eyes, and respiratory tract.[1][2][7]

e Incompatibility: It is incompatible with acids, strong bases, alcohols, and oxidizing agents.[2]

[6]18]

Q2: Can I dispose of aluminum bromide waste down the drain?

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b048194?utm_src=pdf-interest
https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.canyoncomponents.com/chem/aluminum-bromide
https://prochemonline.com/wp-content/uploads/2021/06/1009.AluminumBromide-5.pdf
https://en.wikipedia.org/wiki/Aluminium_bromide
https://eureka.patsnap.com/blog/what-is-aluminum-bromide/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0055.pdf
https://pim-resources.coleparmer.com/sds/65649.pdf
https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.canyoncomponents.com/chem/aluminum-bromide
https://prochemonline.com/wp-content/uploads/2021/06/1009.AluminumBromide-5.pdf
https://www.guidechem.com/encyclopedia/aluminum-bromide-dic15446.html
https://prochemonline.com/wp-content/uploads/2021/06/1009.AluminumBromide-5.pdf
https://pim-resources.coleparmer.com/sds/65649.pdf
https://ltschem.com/msds/AlBr3.pdf
https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A2: No, untreated aluminum bromide waste should never be disposed of down the drain. Its
violent reaction with water can damage plumbing and create a hazardous situation.[8][9] After
proper neutralization to a pH between 5.5 and 9.5, small quantities of the resulting solution may
be permissible for drain disposal, but you must always adhere to local, state, and national
environmental regulations.[8][10]

Q3: What personal protective equipment (PPE) is required when handling aluminum bromide
waste?

A3: A comprehensive set of PPE is mandatory:
o Eye Protection: Chemical splash goggles and a face shield.[2]

o Skin Protection: A chemical-resistant and flame-retardant lab coat or suit, along with nitrile
rubber gloves.[2]

o Respiratory Protection: A self-contained breathing apparatus (SCBA) or a full-face respirator
with appropriate cartridges should be used, especially when dealing with spills or open
transfers that could generate dust or fumes.[2][9] All handling should be done inside a
chemical fume hood.[2]

Q4: How should | store aluminum bromide waste before disposal?

A4: Store aluminum bromide waste in a cool, dry place in a tightly sealed, corrosion-resistant
container.[8][11] The storage area should be well-ventilated and separate from incompatible
materials such as water, acids, alcohols, and strong bases.[5][8]
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Issue

Probable Cause

Solution

Fuming or smoking from the

waste container.

Exposure to atmospheric

moisture.

The container is not properly
sealed. Immediately move the
container to a fume hood.
Ensure the container is tightly
closed. If the container is
compromised, transfer the
waste to a new, dry, and

properly sealed container.

Unexpectedly rapid or violent

reaction during neutralization.

The neutralizing agent was

added too quickly, or the initial

solution was too concentrated.

Immediately cease adding the
neutralizing agent. If safe to do
S0, use an ice bath to cool the
reaction vessel. Resume
addition of the neutralizing
agent at a much slower rate
once the reaction has

subsided.

Solid precipitate forms during

neutralization.

Formation of aluminum

hydroxide.

This is an expected outcome
of the neutralization process.
Continue stirring to ensure a

homogeneous mixture.

pH of the final solution is not
within the acceptable range
(5.5-9.5).

Insufficient or excessive

addition of neutralizing agent.

If the pH is too low (acidic),
slowly add more of the basic
neutralizing solution. If the pH
is too high (basic), slowly add
a dilute acid (e.g., 1M HCI) to
bring it within the acceptable

range.[10]

Experimental Protocols
Protocol for Neutralization of Aluminum Bromide Waste

This protocol details the slow hydrolysis and subsequent neutralization of aluminum bromide

waste. This procedure must be performed in a certified chemical fume hood while wearing all
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required PPE.
Materials:
e Aluminum bromide waste
o Large beaker or flask (at least 10 times the volume of the waste)
 Stir plate and magnetic stir bar
e Dropping funnel
e Ice bath
e Sodium carbonate (soda ash) or sodium bicarbonate
e pH meter or pH paper
o Water
Procedure:
e Preparation:
o Place the large beaker or flask in an ice bath on a stir plate.

o Add a magnetic stir bar to the beaker.

o Fill the beaker with a large amount of cold water (a 1:10 ratio of waste to water is a good

starting point). Begin stirring.

¢ Slow Addition of Aluminum Bromide:

o If the aluminum bromide waste is a solid, add it very slowly and in small increments to

the stirring cold water.

o If the waste is in a solution, use a dropping funnel to add it dropwise to the water.
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o Caution: The hydrolysis of aluminum bromide is highly exothermic. Monitor the
temperature of the solution and control the addition rate to prevent boiling or excessive
fuming.[12]

¢ Neutralization:

o Once the aluminum bromide has been completely added and hydrolyzed, the resulting
solution will be acidic due to the formation of hydrobromic acid.

o Slowly add a basic neutralizing agent, such as sodium carbonate or sodium bicarbonate,
in small portions. Be cautious, as this will generate carbon dioxide gas.[13][14]

o Continue adding the neutralizing agent while stirring until the pH of the solution is between
5.5 and 9.5.[10] Use a calibrated pH meter for accurate measurement.

e Disposal:

o Once the pH is stable within the acceptable range, the neutralized solution, containing
primarily aluminum hydroxide precipitate, can be prepared for disposal.

o Consult your institution's Environmental Health & Safety (EH&S) office for guidance on
final disposal.[14] Depending on local regulations, it may be permissible to dispose of it
down the drain with copious amounts of water, or it may require collection as hazardous
waste.[5][10]

Quantitative Data Summary
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Property Value

Chemical Formula AlBrs

Molecular Weight 266.69 g/mol [2]
Appearance White to yellowish solid[2]
Melting Point 97.5 °C[2]

Boiling Point 265 °C[2]

Specific Gravity 3.205 g/cm3[2]

Oral LD50 (rat) 1598 mg/kg[6]

Oral LD50 (mouse) 1623 mg/kg[6]

Disposal Workflow Diagram
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Preparation & Assessment

Start: Aluminum Bromide Waste
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'

'
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n
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Slowly add waste to

stirred ice water (1:10 ratio)

topH5.5-9.5

Adjust pH

Verify pH is stable

Neutralize with Na2CO3 or NaHCO3

S5pill

Cover spill with dry lime,

bpill Management

sand, or soda ash

Collect into a sealed container
for hazardous waste pickup
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Final Disposal

End: Waste Disposed

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of aluminum bromide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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